(E)-2-(4-fluorostyryl)-5-(thiophen-2-yl)-1,3,4-oxadiazole

• Molecular Formula: C14H9FN2OS
• Molecular Weight: 272.3g/mol
• IUPAC Name: 2-[(E)-2-(4-fluorophenyl)ethenyl]-5-thiophen-2-yl-1,3,4-oxadiazole
• InChI: InChI=1S/C14H9FN2OS/c15-11-6-3-10(4-7-11)5-8-13-16-17-14(18-13)12-2-1-9-19-12/h1-9H/b8-5+
• InChI Key: QURYWDULRWUVDV-VMPITWQZSA-N
• Isomeric SMILES: C1=CSC(=C1)C2=NN=C(O2)/C=C/C3=CC=C(C=C3)F
• SMILES: C1=CSC(=C1)C2=NN=C(O2)C=CC3=CC=C(C=C3)F

Description

2-[2-(4-fluorophenyl)ethenyl]-5-thiophen-2-yl-1,3,4-oxadiazole is a member of styrenes.

Scientific Research Applications

Anticancer Properties

(E)-2-(4-fluorostyryl)-5-(thiophen-2-yl)-1,3,4-oxadiazole and its derivatives have been explored for their potential anticancer properties. For instance, a study synthesized novel derivatives containing 5-phenyl thiophene moiety, demonstrating cytotoxicity against various cancer cell lines, such as HepG2, Caco-2, and PANC-1 (Adimule et al., 2014).

Fluorescence Quenching for Aniline Sensing

This compound has been investigated for its utility in fluorescence quenching studies, particularly for aniline sensing. A study highlighted its potential in detecting aniline via fluorescence quenching in different solvents, suggesting its application in developing novel fluorophores for chemical sensing (Naik et al., 2018).

Optoelectronic and Photophysical Properties

The compound has been a subject of interest in optoelectronics due to its photophysical properties. Research has focused on synthesizing novel derivatives to understand their applicability in areas like organic light-emitting diodes (OLEDs) and solar cells. For example, a study analyzed the photophysical and electrochemical properties of thiophene substituted derivatives, indicating their potential use in optoelectronic applications (Thippeswamy et al., 2021).

Energy Transfer in Polymer Media

The compound has been utilized in resonance energy transfer studies. It was used as a donor in Förster resonance energy transfer (FRET) with coumarin-334 dye in various media, including dye-doped polymer systems, suggesting applications in energy transfer dye lasers and scintillation detectors (Naik et al., 2018).

Antimicrobial Properties

Various derivatives of this compound have demonstrated antimicrobial properties. For example, specific oxadiazole derivatives were synthesized and shown to possess significant antimicrobial activities against a range of bacterial and fungal strains (Parikh & Joshi, 2014).

Chemosensor Development

The compound has been characterized as a chemosensor for metal ions like Fe2+, Ni2+, and Cu2+. Studies indicate its potential in detecting these ions through changes in fluorescence intensity, suggesting applications in environmental monitoring and chemical analysis (Naik et al., 2021).